2-(3,4-dimethoxyphenyl)-N-((5-methylisoxazol-4-yl)methyl)acetamide

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-N-[(5-methyl-1,2-oxazol-4-yl)methyl]acetamide
• InChI: InChI=1S/C15H18N2O4/c1-10-12(9-17-21-10)8-16-15(18)7-11-4-5-13(19-2)14(6-11)20-3/h4-6,9H,7-8H2,1-3H3,(H,16,18)
• InChI Key: JJIVVKYCECSACM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NO1)CNC(=O)CC2=CC(=C(C=C2)OC)OC
• Molecular Formula: C15H18N2O4
• Molecular Weight: 290.31 g/mol

Description

2-(3,4-dimethoxyphenyl)-N-((5-methylisoxazol-4-yl)methyl)acetamide, also known as DIMEB, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. DIMEB belongs to the class of acetamide derivatives and is structurally similar to other compounds that have been studied for their biological activities.

Scientific Research Applications

Synthesis and Evaluation as Corrosion Inhibitors

• A study by Yıldırım & Cetin (2008) discusses the synthesis of acetamide derivatives for use as corrosion inhibitors. This research is relevant for industrial applications where corrosion prevention is crucial.

Role in Drug Development

• The paper by Wise et al. (1987) focuses on the development of novel potential antipsychotic agents, indicating a potential application in pharmacological research.

Use in Organic Chemistry and Synthesis

• In a study by Chikaoka et al. (2003), the compound is used in organic synthesis, particularly in reactions involving Mn(III)/Cu(II)-mediated oxidative radical cyclization, highlighting its role in advanced organic synthesis techniques.

Analgesic and Anti-Inflammatory Properties

• Research by Yusov et al. (2019) investigates the analgesic and anti-inflammatory activities of related acetamide hydrochlorides, suggesting potential medical applications.

Inhibitory Potential Against α-Glucosidase

• A study by Iftikhar et al. (2019) examines derivatives of the compound for their α-glucosidase inhibitory potential, which is significant for diabetes research.

Spectroscopic and Quantum Mechanical Studies

• The paper by Mary et al. (2020) describes spectroscopic and quantum mechanical studies of acetamide analogs, indicating its importance in material science and chemistry.

Coordination Complexes and Antioxidant Activity

• Research by Chkirate et al. (2019) looks into the coordination complexes constructed from pyrazole-acetamide and their antioxidant activity, suggesting its relevance in bioinorganic chemistry.